Cas no 36801-01-1 (4-Mercaptobenzonitrile)
4-Mercaptobenzonitrile structure
Product Name:4-Mercaptobenzonitrile
CAS No:36801-01-1
MF:C7H5NS
MW:135.186300039291
MDL:MFCD00272354
CID:304628
PubChem ID:585058
Update Time:2025-04-19
4-Mercaptobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-mercapto-
- 4-Mercaptobenzonitrile
- 4-CYANOTHIOPHENOL
- 4-Thiobenzonitrile
- 4-cyano-benzenethiol
- 4-Sulphanylbenzonitrile
- Benzonitrile,4-mercapto
- 4-Cyanobenzenethiol
- 4-Sulfanylbenzonitrile
- p-Cyanobenzenethiol
- p-Cyanothiophenol
- p-Mercaptobenzonitrile
- Benzonitrile, 4-mercapto-
- MVPUXVBBHWUOFS-UHFFFAOYSA-N
- 4-mercapto-benzonitrile
- 4-Sulfanylbenzonitrile #
- AMBZ0044
- AM806854
- MFCD00272354
- DTXSID60342852
- FT-0600237
- A874280
- 36801-01-1
- 4-sulfanylbenzonitrile;4-CYANOTHIOPHENOL
- F31167
- AKOS000218115
- SCHEMBL487363
- CS-D0524
- EN300-45156
- DB-006852
-
- MDL： MFCD00272354
- Inchi： 1S/C7H5NS/c8-5-6-1-3-7(9)4-2-6/h1-4,9H
- InChI Key： MVPUXVBBHWUOFS-UHFFFAOYSA-N
- SMILES： SC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 135.01400
- Monoisotopic Mass: 135.01427034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 24.8
Experimental Properties
- Density: 1.18
- Melting Point: 51-52 ºC
- Boiling Point: 264 ºC
- Flash Point: 114 ºC
- PSA: 62.59000
- LogP: 1.84698
4-Mercaptobenzonitrile Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Mercaptobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097255-5g |
4-Mercaptobenzonitrile |
36801-01-1 | 95% | 5g |
$731.88 | 2023-09-02 | |
| Chemenu | CM328584-100g |
4-sulfanylbenzonitrile |
36801-01-1 | 95% | 100g |
$3680 | 2021-06-16 | |
| Ambeed | A514431-100mg |
4-Mercaptobenzonitrile |
36801-01-1 | 95% | 100mg |
$18.0 | 2025-02-21 | |
| Ambeed | A514431-250mg |
4-Mercaptobenzonitrile |
36801-01-1 | 95% | 250mg |
$22.0 | 2025-02-21 | |
| Ambeed | A514431-1g |
4-Mercaptobenzonitrile |
36801-01-1 | 95% | 1g |
$64.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FJ867-50mg |
4-Mercaptobenzonitrile |
36801-01-1 | 95% | 50mg |
160.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FJ867-200mg |
4-Mercaptobenzonitrile |
36801-01-1 | 95% | 200mg |
418.0CNY | 2021-07-15 | |
| TRC | M252615-50mg |
4-Mercaptobenzonitrile |
36801-01-1 | 50mg |
$64.00 | 2023-05-18 | ||
| TRC | M252615-250mg |
4-Mercaptobenzonitrile |
36801-01-1 | 250mg |
$ 110.00 | 2023-09-07 | ||
| TRC | M252615-1g |
4-Mercaptobenzonitrile |
36801-01-1 | 1g |
$ 219.00 | 2023-09-07 |
4-Mercaptobenzonitrile Related Literature
-
Dhritiman Bhattacharyya,Pablo E. Videla,Mauricio Cattaneo,Victor S. Batista,Tianquan Lian,Clifford P. Kubiak Chem. Sci. 2021 12 10131
-
S. Wang,L.-L. Tay,H. Liu Analyst 2016 141 1721
-
Sian Sloan-Dennison,MaKenzie R. Bevins,Brian T. Scarpitti,Victoria K. Sauvé,Zachary D. Schultz Analyst 2019 144 5538
-
Chunchun Li,Yiming Huang,Xinyuan Li,Yingrui Zhang,Qinglu Chen,Ziwei Ye,Zarah Alqarni,Steven E. J. Bell,Yikai Xu J. Mater. Chem. C 2021 9 11517
-
A. Bhattarai,P. Z. El-Khoury Chem. Commun. 2017 53 7310
36801-01-1 (4-Mercaptobenzonitrile) Related Products
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- 110888-23-8(1,2-Benzenedicarbonitrile, 4-mercapto-)
- 676591-79-0(Benzonitrile, 3-[(4-methylphenyl)thio]-)
- 64409-12-7(4′-Mercaptobiphenylcarbonitrile)
- 104128-50-9(4-(4-methylphenyl)sulfanylbenzonitrile)
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- 34761-11-0(2-Sulfanylbenzonitrile)
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